molecular formula C20H22Cl2N2O2 B1214966 5-Chloro-3-(5-carboxypentyl)-1-methyl-2-(3-pyridyl)indole hydrochloride CAS No. 107190-22-7

5-Chloro-3-(5-carboxypentyl)-1-methyl-2-(3-pyridyl)indole hydrochloride

Cat. No.: B1214966
CAS No.: 107190-22-7
M. Wt: 393.3 g/mol
InChI Key: LIQJLEFPDRONRJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Chloro-3-(5-carboxypentyl)-1-methyl-2-(3-pyridyl)indole hydrochloride, also known as this compound, is a useful research compound. Its molecular formula is C20H22Cl2N2O2 and its molecular weight is 393.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

107190-22-7

Molecular Formula

C20H22Cl2N2O2

Molecular Weight

393.3 g/mol

IUPAC Name

6-(5-chloro-1-methyl-2-pyridin-3-ylindol-3-yl)hexanoic acid;hydrochloride

InChI

InChI=1S/C20H21ClN2O2.ClH/c1-23-18-10-9-15(21)12-17(18)16(7-3-2-4-8-19(24)25)20(23)14-6-5-11-22-13-14;/h5-6,9-13H,2-4,7-8H2,1H3,(H,24,25);1H

InChI Key

LIQJLEFPDRONRJ-UHFFFAOYSA-N

SMILES

CN1C2=C(C=C(C=C2)Cl)C(=C1C3=CN=CC=C3)CCCCCC(=O)O.Cl

Canonical SMILES

CN1C2=C(C=C(C=C2)Cl)C(=C1C3=CN=CC=C3)CCCCCC(=O)O.Cl

107190-22-7

Synonyms

5-chloro-1-methyl-2-(3-pyridyl)-3-indolehexanoic acid
CGS 15435A
CGS-15435-A

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 1.0 g of 5-chloro-3-[5-(ethoxycarbonyl)pentyl]-1-methyl-2-(3-pyridyl)indole in 20 ml of 2N aqueous hydrochloride acid is stirred and heated at reflux overnight. The mixture is cooled and the solid formed collected and dried in vacuo to give 5-chloro-3-(5-carboxypentyl)-1-methyl-2-(3-pyridyl)indole hydrochloride, m.p. 186°-189°.
Name
5-chloro-3-[5-(ethoxycarbonyl)pentyl]-1-methyl-2-(3-pyridyl)indole
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.